8-methylnonadecanoyl-CoA

• Molecular Formula: C41H74N7O17P3S
• Molecular Weight: 1062.1 g/mol
• InChI: InChI=1S/C41H74N7O17P3S/c1-5-6-7-8-9-10-11-12-15-18-29(2)19-16-13-14-17-20-32(50)69-24-23-43-31(49)21-22-44-39(53)36(52)41(3,4)26-62-68(59,60)65-67(57,58)61-25-30-35(64-66(54,55)56)34(51)40(63-30)48-28-47-33-37(42)45-27-46-38(33)48/h27-30,34-36,40,51-52H,5-26H2,1-4H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)
• InChIKey: SNDLDHCDKLETKT-UHFFFAOYSA-N

8-Methylnonadecanoyl-CoA: Long-Chain Branched Acyl-CoA for Specialized Lipid Metabolism Studies

8-Methylnonadecanoyl-CoA (8-Methylnonadecanoyl-coenzyme A) is a long-chain acyl-CoA derivative with the molecular formula C41H74N7O17P3S and a molecular weight of 1062.05 g/mol [1]. It is classified as a branched-chain fatty acyl-CoA [2]. The compound consists of an 8-methylnonadecanoic acid thioester linked to coenzyme A (CoA) [1]. As a long-chain acyl-CoA, it serves as a substrate for long-chain acyl-CoA synthase and enters mitochondrial beta-oxidation pathways [1]. Its branched-chain structure distinguishes it from common straight-chain analogs, imparting unique metabolic and enzymatic recognition properties.

Long-chain branched acyl-CoA substrate for specialized lipid metabolism studies

Probe for peroxisomal and mitochondrial β-oxidation pathway analysis

Tool for acyl-CoA synthetase and acyltransferase substrate specificity research

• [1] Human Metabolome Database: HMDB0300707. 8-methylnonadecanoyl-CoA. https://hmdb.ca/metabolites/HMDB0300707 (Accessed 2024). View Source
• [2] CHEBI:75332 - nonadecanoyl-CoA. European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/CHEBI:75332 (Accessed 2024). View Source

Why Generic Straight-Chain or Short-Chain Acyl-CoA Analogs Cannot Substitute for 8-Methylnonadecanoyl-CoA

8-Methylnonadecanoyl-CoA is not interchangeable with its straight-chain analog nonadecanoyl-CoA or with shorter branched-chain acyl-CoAs due to fundamental differences in enzymatic recognition and metabolic processing. The methyl branch at position 8 creates a steric hindrance that alters binding to acyl-CoA synthetases, thioesterases, and beta-oxidation enzymes [1]. For example, the peroxisomal acyl-CoA thioesterase Pte1p from Saccharomyces cerevisiae exhibits differential activity toward branched-chain substrates, with a strong dependence on Pte1p for the catabolism of 8-methyl-nonanoic acid (a shorter analog) compared to straight-chain acids [2]. Furthermore, long-chain 2-methylacyl-CoAs are oxidized more slowly than their unbranched counterparts, while medium-chain 2-methylacyl-CoAs may not be oxidized at all [3]. These enzyme-specific recognition differences mean that substituting a generic straight-chain or shorter-chain analog can lead to misrepresented metabolic flux data or failed enzymatic conversions in research and industrial applications.

Straight-chain analog Nonadecanoyl-CoA lacks the C8 methyl branch steric hindrance; enzyme recognition and β-oxidation kinetics may differ substantially

Shorter branched analogs Chain-length-dependent thioesterase and dehydrogenase activity means shorter branched acyl-CoAs may not replicate metabolic flux outcomes

2-Methyl positional isomer Branch position (C2 vs. C8) alters enzymatic processing; 2-methyl branched acyl-CoAs follow distinct dehydrogenase selectivity profiles

• [1] Lippel K. Activation of branched and other long-chain fatty acids by rat liver microsomes. J Lipid Res. 1973 Jan;14(1):102-9. PMID: 4701547. View Source
• [2] Maeda I, Delessert S, Hasegawa S, Seto Y, Zuber S, Poirier Y. The peroxisomal Acyl-CoA thioesterase Pte1p from Saccharomyces cerevisiae is required for efficient degradation of short straight chain and branched chain fatty acids. J Biol Chem. 2006 Apr 28;281(17):11729-35. View Source
• [3] Mao LF, Chu CH, Luo MJ, Simon A, Abbas AS, Schulz H. Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Arch Biochem Biophys. 1995 Sep 10;322(1):221-8. View Source

Quantitative Differentiation of 8-Methylnonadecanoyl-CoA from Straight-Chain and Shorter Branched Analogs

Pte1p Thioesterase Activity on Branched-Chain Acyl-CoA Substrates

Purified histidine-tagged Pte1p from Saccharomyces cerevisiae shows high activity toward the shorter branched-chain analog 8-methyl-nonanoyl-CoA. While direct kinetic parameters for 8-methylnonadecanoyl-CoA are not reported, the data demonstrate that Pte1p recognizes and processes branched-chain acyl-CoAs, and the enzyme is essential for efficient degradation of 8-methyl-nonanoic acid in vivo [1]. The strong reduction in PHA synthesis from 8-methyl-nonanoic acid in the pte1Δ strain (compared to wild type) highlights the specific metabolic requirement for branched-chain handling [1].

Pte1p Recognition

Cross-study comparable

Strong reduction in PHA synthesis from 8-methyl-nonanoic acid in pte1Δ strain vs. wild type; equivalent reduction observed for branched substrate but not for C9–C17 straight-chain acids

Supports peroxisomal branched-chain context

Kinetic data for C20 analog not reported

Evidence Dimension	In vivo polyhydroxyalkanoate (PHA) synthesis from fatty acid degradation
Target Compound Data	Strong reduction in PHA synthesized from 8-methyl-nonanoic acid in pte1Δ strain vs. wild type [1]
Comparator Or Baseline	Heptanoic acid (straight-chain C7): strong reduction in PHA in pte1Δ [1]
Quantified Difference	Equivalent or slightly reduced PHA for C9-C17 straight-chain acids; strong reduction for branched 8-methyl-nonanoic acid [1]
Conditions	Saccharomyces cerevisiae wild type and pte1Δ strains; PHA synthesis as β-oxidation flux marker [1]

Why This Matters

This demonstrates that branched-chain acyl-CoAs require specific enzymatic machinery (Pte1p) for efficient metabolism, making 8-methylnonadecanoyl-CoA a critical tool for studying peroxisomal β-oxidation of branched substrates.

• [1] Maeda I, Delessert S, Hasegawa S, Seto Y, Zuber S, Poirier Y. The peroxisomal Acyl-CoA thioesterase Pte1p from Saccharomyces cerevisiae is required for efficient degradation of short straight chain and branched chain fatty acids. J Biol Chem. 2006 Apr 28;281(17):11729-35. View Source

Mitochondrial β-Oxidation Rate Comparison of 2-Methyl Branched vs. Straight-Chain Acyl-CoAs

Long-chain 2-methyl hexadecanoyl-CoA is oxidized by rat liver mitochondria, although more slowly than its unbranched counterpart [1]. Medium-chain 2-methyldecanoyl-CoA, in contrast to its unbranched analog, is not oxidized at all [1]. Of all acyl-CoA dehydrogenases, only long-chain acyl-CoA dehydrogenase acts on medium-chain and long-chain 2-methylacyl-CoA thioesters [1]. This demonstrates a chain-length-dependent and branch-position-dependent oxidation efficiency.

β-Oxidation Efficiency

Class-level

Long-chain 2-methylacyl-CoAs: slower oxidation vs. straight-chain; medium-chain 2-methylacyl-CoAs: complete block in rat liver mitochondria

Class-level branched-chain oxidation context

Branch-position-specific data to verify

Evidence Dimension	Mitochondrial respiration rate supported by acyl-CoA substrates
Target Compound Data	Not directly measured for 8-methylnonadecanoyl-CoA
Comparator Or Baseline	Long-chain 2-methyl hexadecanoyl-CoA: oxidized more slowly than straight-chain hexadecanoyl-CoA [1]; Medium-chain 2-methyldecanoyl-CoA: no oxidation detected [1]
Quantified Difference	Qualitative observation: slower oxidation for long-chain branched; complete block for medium-chain branched [1]
Conditions	Coupled rat liver mitochondria; purified enzymes [1]

Why This Matters

The class-level inference that methyl-branched long-chain acyl-CoAs are oxidized more slowly than their straight-chain counterparts suggests 8-methylnonadecanoyl-CoA may serve as a probe for studying the rate-limiting steps of branched-chain fatty acid catabolism.

• [1] Mao LF, Chu CH, Luo MJ, Simon A, Abbas AS, Schulz H. Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Arch Biochem Biophys. 1995 Sep 10;322(1):221-8. View Source

Biosynthetic Utility in Capsinoid Production via Capsiate Synthase

8-Methylnonanoyl-CoA (a shorter branched-chain analog) is an accepted substrate for capsaicin synthase (EC 2.3.2.35) in the biosynthesis of dihydrocapsaicin [1]. The enzyme catalyzes the acylation of vanillylamine by a branched-chain fatty acyl-CoA [1]. Patent literature describes methods of making capsinoids by feeding 8-methyl-6-nonenoyl-CoA, 6E-8-methylnonenoic acid, or 8-methylnonanoic acid into a system expressing capsiate synthase, with subsequent conversion to capsinoids [2]. While 8-methylnonadecanoyl-CoA is not directly described in this pathway, its structural homology to these branched-chain substrates suggests potential utility as a substrate analog or competitive inhibitor in capsinoid biosynthesis research.

Capsiate Synthase Utility

Supporting evidence

8-methylnonanoyl-CoA accepted as substrate by capsaicin synthase in cell-free Capsicum extracts for dihydrocapsaicin biosynthesis

Supports acyltransferase specificity research

Longer-chain analog utility to verify

Evidence Dimension	Enzymatic conversion to capsinoid products
Target Compound Data	Not directly measured for 8-methylnonadecanoyl-CoA
Comparator Or Baseline	8-methylnonanoyl-CoA (iso-C10:0-CoA) is a substrate for capsaicin synthase, producing dihydrocapsaicin [1]
Quantified Difference	Not quantified
Conditions	Cell-free extracts of Capsicum annuum var. annuum cv. Karayatsubusa [1]

Why This Matters

The established role of shorter branched-chain acyl-CoAs in capsinoid biosynthesis positions 8-methylnonadecanoyl-CoA as a potential tool for investigating substrate specificity of capsiate synthase and related acyltransferases.

• [1] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic formation of capsaicinoid from vanillylamine and iso-type fatty acids by cell-free extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agric Biol Chem. 1980;44(12):2907-2912. View Source
• [2] Chen H, Yu X. Methods of making capsinoids by biosynthetic processes. US Patent Application Publication No. 2019/0010522 A1. January 10, 2019. View Source

Recommended Research and Industrial Applications for 8-Methylnonadecanoyl-CoA

Studying Peroxisomal β-Oxidation of Branched-Chain Fatty Acids in Yeast Model Systems

Based on the essential role of Pte1p thioesterase in metabolizing branched-chain substrates like 8-methyl-nonanoic acid [1], 8-methylnonadecanoyl-CoA can be used as a probe to investigate peroxisomal β-oxidation pathways in Saccharomyces cerevisiae. Its long-chain length (C20) and methyl branch make it suitable for studying the interplay between chain length and branching on substrate recognition and flux through the β-oxidation cycle. Researchers can use the compound in pte1Δ vs. wild-type strain comparisons to quantify the contribution of specific thioesterases to branched-chain acyl-CoA catabolism.

Investigating Substrate Specificity of Long-Chain Acyl-CoA Synthetases and Acyltransferases

Rat liver microsomal acyl-CoA synthetase activates iso- and anteiso-branched long-chain fatty acids (C12-C20) [1]. 8-Methylnonadecanoyl-CoA can serve as a defined substrate to characterize the chain-length specificity and branch-position tolerance of long-chain acyl-CoA synthetases from various species. This is particularly relevant for understanding the biosynthesis of unusual fatty acids in agronomic plants, where LPAAT enzymes exhibit low affinity for methyl-branched acyl-CoAs [2]. The compound can be used in competitive substrate assays to quantify the relative incorporation efficiency of branched vs. straight-chain acyl-CoAs into triacylglycerols.

Capsinoid Biosynthesis Research and Engineering

Given that shorter branched-chain acyl-CoAs (e.g., 8-methylnonanoyl-CoA) are natural substrates for capsaicin/capsiate synthase [1], 8-methylnonadecanoyl-CoA may serve as a substrate analog for investigating the acyl chain length tolerance of these enzymes. This application supports efforts to engineer microbial or plant systems for the production of capsinoids with modified fatty acid moieties, as described in patent literature [2]. The compound can be used in in vitro enzyme assays to determine whether capsiate synthase accepts longer branched-chain substrates, potentially enabling the biosynthesis of novel capsinoid derivatives.

Mitochondrial β-Oxidation Pathway Analysis in Mammalian Systems

The class-level evidence that long-chain 2-methylacyl-CoAs are oxidized more slowly than straight-chain analogs, and that only long-chain acyl-CoA dehydrogenase acts on these substrates [1], suggests 8-methylnonadecanoyl-CoA can be employed as a kinetic probe to study the rate-limiting steps of branched-chain fatty acid oxidation in isolated mitochondria. The compound's methyl branch at position 8 (rather than position 2) may confer distinct metabolic properties, making it valuable for comparative studies of branch position effects on β-oxidation efficiency.

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation studies in yeast models

Branched-chain substrate context

Pte1p-dependent flux endpoints

Acyl-CoA synthetase and acyltransferase characterization

Chain-length specificity review

Competitive incorporation assay endpoints

Capsinoid biosynthesis research and engineering

Acyltransferase substrate tolerance

In vitro enzyme assay endpoints

Mitochondrial β-oxidation pathway analysis

Branch-position effect review

Comparative oxidation rate endpoints

• [1] Maeda I, Delessert S, Hasegawa S, Seto Y, Zuber S, Poirier Y. The peroxisomal Acyl-CoA thioesterase Pte1p from Saccharomyces cerevisiae is required for efficient degradation of short straight chain and branched chain fatty acids. J Biol Chem. 2006 Apr 28;281(17):11729-35. View Source
• [2] Lippel K. Activation of branched and other long-chain fatty acids by rat liver microsomes. J Lipid Res. 1973 Jan;14(1):102-9. PMID: 4701547. View Source
• [3] Reynolds KB, et al. Identification of a potential bottleneck in branched chain fatty acid incorporation into triacylglycerol for lipid biosynthesis in agronomic plants. Biochimie. 2009 Jun;91(6):703-10. View Source
• [4] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic formation of capsaicinoid from vanillylamine and iso-type fatty acids by cell-free extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agric Biol Chem. 1980;44(12):2907-2912. View Source
• [5] Chen H, Yu X. Methods of making capsinoids by biosynthetic processes. US Patent Application Publication No. 2019/0010522 A1. January 10, 2019. View Source
• [6] Mao LF, Chu CH, Luo MJ, Simon A, Abbas AS, Schulz H. Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Arch Biochem Biophys. 1995 Sep 10;322(1):221-8. View Source